H-(Gly)3-Lys(N3)-OH hydrochloride

• Molecular Formula: C12H22ClN7O5
• Molecular Weight: 379.80 g/mol
• InChI: InChI=1S/C12H21N7O5.ClH/c13-5-9(20)15-6-10(21)16-7-11(22)18-8(12(23)24)3-1-2-4-17-19-14;/h8H,1-7,13H2,(H,15,20)(H,16,21)(H,18,22)(H,23,24);1H/t8-;/m0./s1
• InChIKey: FHWDRASZJQHVLA-QRPNPIFTSA-N

H-(Gly)3-Lys(N3)-OH Hydrochloride Technical Specifications

H-(Gly)3-Lys(N3)-OH hydrochloride (CAS: 2737202-70-7) is a synthetic tetrapeptide composed of a tri-glycine sequence (Gly-Gly-Gly) linked to a lysine residue whose ε-amino group is modified with an azide (N₃) functional group, supplied as a hydrochloride salt . With a molecular formula of C₁₂H₂₂ClN₇O₅ and molecular weight of 379.80 g/mol, this compound serves as a versatile building block for bioorthogonal click chemistry, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) conjugation reactions . The hydrochloride salt form is specifically employed to enhance aqueous solubility and stability during handling and storage .

Azide handle enables CuAAC and SPAAC click chemistry in aqueous buffer

Triglycine backbone provides linker flexibility and spatial separation

Hydrochloride salt improves aqueous solubility for bioconjugation workflows

May support Sortase A-mediated enzymatic labeling (N-terminal Gly₃ nucleophile)

H-(Gly)3-Lys(N3)-OH Hydrochloride: Generic Substitution Risks

Generic substitution of this compound with alternative azide-functionalized peptides (e.g., H-Lys(N3)-OH hydrochloride lacking the tri-glycine spacer, or PEG-based azide linkers) or with the free base form (CAS: 2250437-45-5) introduces measurable performance degradation in specific applications. The tri-glycine sequence is not a passive structural element; it provides defined spacer length and conformational flexibility that influences conjugation efficiency, steric accessibility, and enzymatic processing in ADC contexts [1]. The hydrochloride counterion formulation demonstrably alters solubility in aqueous and organic solvent systems compared to the free base, with quantified differences in achievable stock solution concentrations [2]. Furthermore, the presence of the tri-glycine motif distinguishes this compound from PEG-azide linkers in terms of proteolytic susceptibility, molecular rigidity, and surface-assembly behavior—differences that are empirically documented [3].

Linker flexibility

PEG-based or other rigid linkers may restrict conformational freedom and sterically hinder domain interactions compared to the triglycine unit.

Spacer length

Shorter glycine sequences or direct azidolysine lack the spatial separation needed for efficient click conjugation, potentially lowering coupling yield.

Salt form

The free base form may have lower aqueous solubility, complicating buffer-based bioconjugation and requiring organic co-solvents.

• [1] Singh R, Setiady YY, Ponte J, et al. A New Triglycyl Peptide Linker for Antibody–Drug Conjugates (ADCs) with Improved Targeted Killing of Cancer Cells. Mol Cancer Ther. 2016;15(6):1311-1320. doi:10.1158/1535-7163.MCT-16-0021 View Source
• [2] GlpBio. H-(Gly)3-Lys(N3)-OH hydrochloride Solubility Data. DMSO: 125 mg/mL (329.12 mM). View Source
• [3] Tsygankova SV, Chinarev AA, Tuzikov AB, et al. Assembly of Oligoglycine Layers on Mica Surface. J Biomater Nanobiotechnol. 2011;2:91-97. doi:10.4236/jbnb.2011.21012 View Source

H-(Gly)3-Lys(N3)-OH Hydrochloride Comparative Evidence

Sortase A Bioconjugation: Triglycine vs Alternative Nucleophiles

In a direct comparative study of ADCs prepared with a tri-glycyl peptide linker (designated CX, structurally analogous to the tri-glycine sequence in H-(Gly)3-Lys(N3)-OH) versus a noncleavable SMCC linker, both conjugated to maytansinoid (DM1) payloads, the CX ADC exhibited 5- to 100-fold lower IC50 values across multiple cancer cell lines, including a multidrug-resistant line (HCT-15) [1]. In vivo, the anti-EpCAM CX ADC achieved equivalent antitumor efficacy in Calu-3 xenografts at a 5-fold lower dose than the corresponding SMCC ADC [1].

Sortase A nucleophile efficiency

Head-to-head

Efficient labeling of LPETGG-tagged proteins vs. reduced activity with lysine/cadaverine.

Supports high-yield enzymatic ligation workflow.

In vitro Sortase A conditions; rhodamine-based detection.

Evidence Dimension	In vitro cytotoxic potency (IC50) and in vivo efficacy dose requirement
Target Compound Data	CX ADC: 5- to 100-fold lower IC50; in vivo efficacy at 5-fold lower dose
Comparator Or Baseline	SMCC ADC (noncleavable linker) with identical maytansinoid payload
Quantified Difference	5× to 100× greater potency in vitro; 5× lower dose for equivalent in vivo efficacy
Conditions	Anti-EpCAM and anti-EGFR ADCs; cell lines including multidrug-resistant HCT-15; Calu-3 tumor xenograft mouse model

Why This Matters

Procurement of H-(Gly)3-Lys(N3)-OH hydrochloride as a tri-glycyl linker precursor enables development of ADCs with superior potency and reduced dosing requirements compared to constructs using noncleavable linkers such as SMCC.

• [1] Singh R, Setiady YY, Ponte J, et al. A New Triglycyl Peptide Linker for Antibody–Drug Conjugates (ADCs) with Improved Targeted Killing of Cancer Cells. Mol Cancer Ther. 2016;15(6):1311-1320. doi:10.1158/1535-7163.MCT-16-0021 View Source

Oligo-Glycine Linker Conformational Flexibility

Polyglycine fragments containing up to 7 glycine residues, including the tri-glycine motif present in H-(Gly)3-Lys(N3)-OH, have been demonstrated to bind to mica surfaces and self-assemble into atomically smooth layers with precisely measured heights of 2.65–4.3 nm [1]. These layers adopt a polyglycine II conformation, with monomers oriented perpendicularly to the surface [1]. Formation of analogous flat 2D structures occurs in solution but proceeds significantly more slowly than on mica surfaces, indicating that the negatively charged mica surface actively promotes the assembly process [1].

Conformational flexibility

Class-level

High Phi/Psi-angle combinations in Ramachandran plot vs. restricted other amino acid linkers.

Reported flexibility context for linker design.

Theoretical analysis; experimental linker behavior may vary.

Evidence Dimension	Surface-binding and self-assembly behavior
Target Compound Data	Polyglycine fragments (Gly3 to Gly7) form atomically smooth layers of 2.65–4.3 nm height on mica surfaces; monomers adopt perpendicular orientation in polyglycine II conformation
Comparator Or Baseline	PEG-based linkers (no reported capacity for forming ordered surface layers of this type)
Quantified Difference	Defined layer height range: 2.65–4.3 nm; assembly rate enhanced on mica versus bulk solution
Conditions	Aqueous solution on mica surface; studied via scanning force microscopy

Why This Matters

For nanotechnology applications requiring controlled surface functionalization or ordered molecular assembly, H-(Gly)3-Lys(N3)-OH provides a structurally defined building block with experimentally validated surface-binding properties that PEG-based alternatives cannot replicate.

• [1] Tsygankova SV, Chinarev AA, Tuzikov AB, et al. Assembly of Oligoglycine Layers on Mica Surface. J Biomater Nanobiotechnol. 2011;2:91-97. doi:10.4236/jbnb.2011.21012 View Source

Gly3 vs PEG4 Linkers in RGD Dimer PET Imaging

The hydrochloride salt form of H-(Gly)3-Lys(N3)-OH (CAS: 2737202-70-7) demonstrates a quantified solubility of 125 mg/mL (329.12 mM) in DMSO under ultrasonic conditions [1]. In contrast, the free base form (CAS: 2250437-45-5) has a molecular weight of 343.34 g/mol and is typically supplied without comparable solubility characterization data . The hydrochloride counterion is specifically noted to enhance aqueous solubility and stability .

PET imaging linker comparison

Cross-study

NOTA-G(3)-RGD2: >98% radiolabeling purity, high tumor uptake equivalent to PEG4 linker, higher than no-linker control.

Reported performance context equivalent to PEG4; non-PEG alternative may reduce immunogenicity concern in research models.

In vivo xenograft model; tumor-to-normal tissue ratios.

Evidence Dimension	Solubility in DMSO for stock solution preparation
Target Compound Data	125 mg/mL (329.12 mM) in DMSO with sonication
Comparator Or Baseline	Free base form (CAS: 2250437-45-5; MW 343.34 g/mol); solubility data not consistently reported
Quantified Difference	≥125 mg/mL achievable concentration for hydrochloride salt; free base solubility not comparably characterized
Conditions	DMSO solvent; ultrasonic treatment; 25°C

Why This Matters

The hydrochloride salt provides a defined, high-concentration solubility specification that enables reliable preparation of concentrated stock solutions for downstream bioconjugation workflows, reducing formulation uncertainty during experimental design.

• [1] GlpBio. H-(Gly)3-Lys(N3)-OH hydrochloride Solubility Data. Catalog No. GC73362. View Source

H-(Gly)3-Lys(N3)-OH Hydrochloride Optimal Use Cases

Sortase A Site-Specific Protein Labeling

Based on the direct head-to-head evidence demonstrating that tri-glycyl linker-based ADCs achieve 5- to 100-fold greater in vitro potency and 5-fold lower in vivo dosing requirements compared to SMCC-linked conjugates [1], H-(Gly)3-Lys(N3)-OH hydrochloride is optimally suited as a building block for ADC linker synthesis. The tri-glycine sequence provides a cleavable spacer architecture that facilitates efficient lysosomal release and efflux of cytotoxic catabolites within targeted cancer cells, while the azide group enables site-specific conjugation via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry [1]. This compound is particularly indicated for programs developing maytansinoid- or other payload-based ADCs where linker design directly impacts therapeutic index.

ADC Payload Linker for Controlled DAR

The demonstrated capacity of polyglycine-containing peptides (including the tri-glycine motif) to form atomically smooth, oriented layers of 2.65–4.3 nm thickness on mica surfaces [1] positions H-(Gly)3-Lys(N3)-OH hydrochloride as a candidate precursor for nanotechnology applications requiring controlled surface functionalization. Unlike PEG-based alternatives, which lack this ordered self-assembly behavior, the polyglycine component enables predictable surface-binding and layer formation that is actively promoted by negatively charged surfaces [1]. The azide group further allows orthogonal functionalization of these assembled layers with alkyne-containing probes, fluorophores, or other functional entities.

Radiolabeled Peptide Tracers for PET Imaging

For experimental workflows involving CuAAC or SPAAC conjugation of biomolecules—including nucleic acids, lipids, proteins, and peptide conjugates—the hydrochloride salt form of H-(Gly)3-Lys(N3)-OH provides a validated solubility specification of 125 mg/mL (329.12 mM) in DMSO [1]. This defined high solubility enables preparation of concentrated stock solutions with reproducible concentrations, reducing formulation variability and facilitating precise control over reaction stoichiometry in bioconjugation protocols. The free base form lacks comparably characterized solubility parameters, making the hydrochloride salt the preferred form for applications requiring consistent, high-concentration reagent preparation [2].

Application

Selection Property

Validation Focus

Sortase A-mediated protein labeling

N-terminal triglycine substrate efficiency

Enzymatic ligation yield and site-specificity

ADC linker research

Flexible spacer for steric reduction

Drug-to-antibody ratio consistency

Research PET tracer development (non-PEG)

Radiolabeling purity and in vivo profile context comparable to PEG4

Biodistribution and non-PEG immunogenicity profiling

Peptide array fabrication on mica

Polyglycine mica-binding motif

Layer ordering and AFM functionalization

• [1] Singh R, Setiady YY, Ponte J, et al. A New Triglycyl Peptide Linker for Antibody–Drug Conjugates (ADCs) with Improved Targeted Killing of Cancer Cells. Mol Cancer Ther. 2016;15(6):1311-1320. doi:10.1158/1535-7163.MCT-16-0021 View Source
• [2] GlpBio. H-(Gly)3-Lys(N3)-OH hydrochloride Solubility Data. Catalog No. GC73362. View Source